molecular formula C16H12BrNO2S B8454315 2-(Benzenesulfonyl)-3-[4-(bromomethyl)phenyl]prop-2-enenitrile CAS No. 59584-39-3

2-(Benzenesulfonyl)-3-[4-(bromomethyl)phenyl]prop-2-enenitrile

Cat. No. B8454315
CAS RN: 59584-39-3
M. Wt: 362.2 g/mol
InChI Key: QOKMDTJVVNYYPL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(Benzenesulfonyl)-3-[4-(bromomethyl)phenyl]prop-2-enenitrile is a useful research compound. Its molecular formula is C16H12BrNO2S and its molecular weight is 362.2 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-(Benzenesulfonyl)-3-[4-(bromomethyl)phenyl]prop-2-enenitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(Benzenesulfonyl)-3-[4-(bromomethyl)phenyl]prop-2-enenitrile including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

59584-39-3

Molecular Formula

C16H12BrNO2S

Molecular Weight

362.2 g/mol

IUPAC Name

2-(benzenesulfonyl)-3-[4-(bromomethyl)phenyl]prop-2-enenitrile

InChI

InChI=1S/C16H12BrNO2S/c17-11-14-8-6-13(7-9-14)10-16(12-18)21(19,20)15-4-2-1-3-5-15/h1-10H,11H2

InChI Key

QOKMDTJVVNYYPL-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)S(=O)(=O)C(=CC2=CC=C(C=C2)CBr)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

56.8 g (0.2 mole) of 1-p-tolyl-2-cyano-2-phenylsulfonylethylene were dissolved in 1.000 ml of anhydrous carbon tetrachloride at 40° to 50° C. After addition of 35.6 g (0.2 mole) of N-bromosuccinimide and 1.2 g of dibenzoylperoxide, the whole was heated to the boil under reflux. After 5 hours, the mixture was filtered by still hot; as residue 17.2 g (about 86%) of succinimide melting at 125° C remained behind. The filtrate was evaporated on a rotary steamer and under the vacuum produced by a water jet and the residue was recrystallized from 400 ml of ethanol. 47.4 g (65 of the theory) of weakly yellow crystal melting at 120° to 122° C were isolated. Characteristical NMR-signal in CDCl3 /TMS: --CH2Br at δ = 4.6 ppm. ##STR15##
Quantity
56.8 g
Type
reactant
Reaction Step One
Quantity
1 mL
Type
solvent
Reaction Step One
Quantity
35.6 g
Type
reactant
Reaction Step Two
Quantity
1.2 g
Type
reactant
Reaction Step Two

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.